6-ethyl-3-[2-(1H-imidazol-4-yl)ethyl]quinazolin-4(3H)-one

• IUPAC Name: 6-ethyl-3-[2-(1H-imidazol-5-yl)ethyl]quinazolin-4-one
• InChI: InChI=1S/C15H16N4O/c1-2-11-3-4-14-13(7-11)15(20)19(10-18-14)6-5-12-8-16-9-17-12/h3-4,7-10H,2,5-6H2,1H3,(H,16,17)
• InChI Key: ZJUHIABEBPISSC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=CN(C2=O)CCC3=CN=CN3
• Molecular Formula: C15H16N4O
• Molecular Weight: 268.31 g/mol

Description

“6-ethyl-3-[2-(1H-imidazol-4-yl)ethyl]quinazolin-4(3H)-one” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to its amphoteric nature.

Mechanism of Action

The mechanism of action of imidazole derivatives is diverse, depending on the specific compound. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards of imidazole derivatives depend on the specific compound. Some are used as drugs and have been approved for medical use, while others may have potential risks and side effects.

Future Directions

Imidazole has become an important synthon in the development of new drugs. With its broad range of chemical and biological properties, it is expected to continue to be a focus of research for the development of novel drugs.